4-(Piperidin-1-ylmethyl)benzaldehyde
Overview
Description
4-(Piperidin-1-ylmethyl)benzaldehyde is a useful research compound. Its molecular formula is C13H17NO and its molecular weight is 203.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anticancer Applications
4-(Piperidin-1-ylmethyl)benzaldehyde serves as an intermediate in the synthesis of small molecule anticancer drugs. A study by Zhang et al. (2018) elaborates on a high-yield synthetic method for a related compound, 4-(pyrrolidin-1-ylmethyl)benzaldehyde, used in anticancer drug research. This compound is critical for developing drugs targeting various cancers, including breast cancer, lymphoma, and colon cancer (Zhang, Cao, Xu, & Wang, 2018).
Catalysis and Synthesis Applications
In catalysis, this compound derivatives play a role in various synthesis processes. Perozo-Rondón et al. (2006) discuss its use in the preparation of dihydropyridine derivatives, which are significant in pharmaceuticals like calcium channel blockers (Perozo-Rondón et al., 2006).
Multicomponent Reaction and Novel Compounds Synthesis
Du et al. (2020) describe the synthesis of quinolinone derivatives through a catalyst-free multicomponent reaction involving piperidine and 4-chlorobenzaldehyde. This approach is notable for its efficiency and versatility in synthesizing novel compounds (Du, Han, Zhou, & Borovkov, 2020).
Fluorescent Properties and Biological Evaluation
Eçik et al. (2019) synthesized meso-piperidine linked Bodipy starting from 4-(2-(piperidine-1-yl)ethoxy)benzaldehyde. They studied its fluorescent properties and biological evaluation, particularly in live cell imaging and cytotoxicity studies, indicating its potential in medical imaging and cancer research (Eçik, Kazan, Sengul, Kandemir, & Çoşut, 2019).
Crystal Structure and Theoretical Studies
Kumar et al. (2020) conducted a study focusing on the crystal structure and theoretical studies of a compound derived from this compound. This research contributes to understanding the molecular and crystalline properties of these compounds, which is essential for drug design and material science (Kumar, Suppuraj, Mayavel, Muthuvel, & Thirunarayanan, 2020).
Safety and Hazards
Properties
IUPAC Name |
4-(piperidin-1-ylmethyl)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO/c15-11-13-6-4-12(5-7-13)10-14-8-2-1-3-9-14/h4-7,11H,1-3,8-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWBOSCKXPMBVLG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=CC=C(C=C2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70428217 |
Source
|
| Record name | 4-(piperidin-1-ylmethyl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70428217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
471929-86-9 |
Source
|
| Record name | 4-(piperidin-1-ylmethyl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70428217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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